[5-Methyl-4-(4-nitrophenyl)sulfonyl-2-phenylpyrazol-3-yl] 2,3-dimethoxybenzoate
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Description
[5-Methyl-4-(4-nitrophenyl)sulfonyl-2-phenylpyrazol-3-yl] 2,3-dimethoxybenzoate is a useful research compound. Its molecular formula is C25H21N3O8S and its molecular weight is 523.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques
The research surrounding compounds with complex structures, including those similar to the specified chemical, often involves innovative synthesis techniques. For instance, Alonso et al. (2005) discussed the use of sulfones in the Julia-Kocienski olefination reaction, which is pertinent to the synthesis of complex organic compounds, potentially including derivatives similar to the specified chemical. This process allows for the efficient construction of 1,2-disubstituted alkenes and dienes, which could be foundational for synthesizing various pharmaceuticals and materials (Alonso et al., 2005).
Material Science Applications
Compounds with sulfonyl groups and complex aromatic structures are of interest in material science, particularly in the development of novel polymers and membranes. Liu et al. (2014) synthesized sulfonated polybenzimidazoles with potential applications in fuel cells. These materials exhibit excellent thermal stability, mechanical properties, and chemical resistance, underscoring the relevance of such compounds in creating high-performance membranes for energy applications (Liu et al., 2014).
Organic Chemistry and Catalysis
In the field of organic chemistry and catalysis, compounds featuring sulfonyl and phenyl groups play crucial roles. Bujok and Mąkosza (2019) explored the synthesis of diarylacetylenes via the Smiles rearrangement, demonstrating the utility of nitrobenzyl benzothiazol-2-yl sulfones. This research highlights the versatility of sulfonyl-containing compounds in facilitating organic transformations, which could be extrapolated to the synthesis and reactivity of the specified chemical (Bujok & Mąkosza, 2019).
Analytical and Environmental Chemistry
In analytical and environmental chemistry, the study of sulfonyl and nitrophenyl groups aids in understanding pollutant behavior and developing remediation strategies. Fischbacher et al. (2013) investigated the (•)OH radical yield in the H2O2 + O3 reaction, providing insights into advanced oxidation processes that could be relevant for degrading pollutants with structures similar to the specified compound (Fischbacher et al., 2013).
Properties
IUPAC Name |
[5-methyl-4-(4-nitrophenyl)sulfonyl-2-phenylpyrazol-3-yl] 2,3-dimethoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21N3O8S/c1-16-23(37(32,33)19-14-12-18(13-15-19)28(30)31)24(27(26-16)17-8-5-4-6-9-17)36-25(29)20-10-7-11-21(34-2)22(20)35-3/h4-15H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUHUVCZITDPTCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])OC(=O)C3=C(C(=CC=C3)OC)OC)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21N3O8S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
523.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.